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Compound of Interest

Compound Name:
2-(2-

Methylbenzoyl)cyclohexanone

CAS No.: 7402-38-2

Cat. No.: B8703084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2-(2-
Methylbenzoyl)cyclohexanone, a molecule of interest in synthetic organic chemistry and

potential pharmaceutical applications. This document will delve into its molecular

characteristics, offer a detailed synthesis protocol, and explore its potential applications, all

grounded in established scientific principles.

Core Molecular Profile
2-(2-Methylbenzoyl)cyclohexanone is a dicarbonyl compound featuring a cyclohexanone ring

substituted at the 2-position with a 2-methylbenzoyl group. This unique structural arrangement

imparts specific chemical reactivity and potential for further functionalization.

Key Identifiers and Properties
A summary of the fundamental properties of 2-(2-Methylbenzoyl)cyclohexanone is presented

in the table below.
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Property Value Source

Molecular Formula C₁₄H₁₆O₂ [1]

Molecular Weight 216.2756 g/mol [1]

CAS Number 7402-38-2 [1]

IUPAC Name

2-(2-

methylbenzoyl)cyclohexan-1-

one

InChI

InChI=1/C14H16O2/c1-10-6-2-

3-7-11(10)14(16)12-8-4-5-9-

13(12)15/h2-3,6-7,12H,4-5,8-

9H2,1H3

[1]

Synthesis and Mechanism
The synthesis of 2-(2-Methylbenzoyl)cyclohexanone can be achieved through various

organic reactions. A common and effective method is the Friedel-Crafts acylation of a

cyclohexanone enolate or its equivalent with 2-methylbenzoyl chloride. This reaction proceeds

via an electrophilic acyl substitution mechanism.

Conceptual Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-(2-
Methylbenzoyl)cyclohexanone.
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Caption: Synthesis workflow for 2-(2-Methylbenzoyl)cyclohexanone.

Detailed Experimental Protocol: Synthesis via Enolate
Acylation
This protocol describes a representative procedure for the laboratory-scale synthesis of 2-(2-
Methylbenzoyl)cyclohexanone.

Materials:

Cyclohexanone

Lithium diisopropylamide (LDA) solution (2.0 M in THF/heptane/ethylbenzene)

2-Methylbenzoyl chloride

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen/argon inlet is charged with anhydrous THF (100

mL). The flask is cooled to -78 °C in a dry ice/acetone bath.

Enolate Formation: To the cooled THF, add cyclohexanone (1.0 eq) dropwise. Subsequently,

add LDA solution (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8703084/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-methylbenzoyl-cyclohexanone
https://www.benchchem.com/product/b8703084/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-methylbenzoyl-cyclohexanone
https://www.benchchem.com/product/b8703084/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-methylbenzoyl-cyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8703084?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


temperature at -78 °C. Stir the resulting solution for 1 hour at this temperature to ensure

complete enolate formation.

Acylation: A solution of 2-methylbenzoyl chloride (1.2 eq) in anhydrous THF (20 mL) is added

dropwise to the enolate solution at -78 °C over 30 minutes. The reaction mixture is then

allowed to slowly warm to room temperature and stirred for an additional 12 hours.

Workup: The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution

(50 mL). The mixture is transferred to a separatory funnel, and the aqueous layer is

extracted with diethyl ether (3 x 50 mL).

Purification: The combined organic layers are washed with saturated aqueous NaHCO₃

solution (50 mL) and brine (50 mL), then dried over anhydrous MgSO₄. The solvent is

removed under reduced pressure using a rotary evaporator.

Isolation: The crude product is purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield pure 2-(2-Methylbenzoyl)cyclohexanone.

Potential Applications and Research Directions
While specific, large-scale industrial applications of 2-(2-Methylbenzoyl)cyclohexanone are

not widely documented, its structure suggests several areas of potential utility, particularly in

medicinal chemistry and materials science.

Pharmaceutical Scaffolding: The cyclohexanone moiety is a common feature in many

biologically active molecules. The presence of the benzoyl group provides a site for further

chemical modification, allowing for the synthesis of a library of derivatives for drug discovery

screening.

Precursor for Heterocyclic Synthesis: The 1,3-dicarbonyl-like functionality makes it a

valuable precursor for the synthesis of various heterocyclic compounds, such as pyrazoles,

isoxazoles, and pyrimidines, which are important classes of compounds in medicinal

chemistry.

Polymer Chemistry: Ketone-containing molecules can be used as building blocks or

additives in polymer synthesis, potentially influencing the thermal and mechanical properties

of the resulting materials.
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Further research into the biological activity of 2-(2-Methylbenzoyl)cyclohexanone and its

derivatives could uncover novel therapeutic agents. Additionally, its utility as a synthon for more

complex molecular architectures warrants continued exploration in the field of organic

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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